6-cyclopropyl-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C21H27N5O/c1-14-22-19-4-2-3-17(19)21(23-14)25-11-9-15(10-12-25)13-26-20(27)8-7-18(24-26)16-5-6-16/h7-8,15-16H,2-6,9-13H2,1H3
• InChI Key: GHEUZYAGXYZKRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCC(CC3)CN4C(=O)C=CC(=N4)C5CC5
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

6-cyclopropyl-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex pyridine and pyrimidine derivatives often involves multi-step reactions that provide insights into chemical properties and potential applications in medicinal chemistry. For example, a study by Amr et al. (2008) demonstrates the synthesis of various pyridine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine, exploring their analgesic and antiparkinsonian activities. These synthetic pathways highlight the versatility of pyridine cores in generating bioactive molecules (Amr, Maigali, & Abdulla, 2008).

Biological Activity

Compounds containing cyclopropyl, piperidinyl groups, and dihydropyridazinone cores are studied for various biological activities. Hudkins et al. (2014) describe the synthesis of cyclopropyl-4,5-dihydropyridazin-3-one derivatives showing potent cognitive enhancing and wake-promoting activities by acting as H3 receptor antagonists. This research underscores the potential of structurally complex compounds in modulating neurotransmitter systems (Hudkins et al., 2014).

Structural Analysis

Structural and electronic properties of compounds are crucial for understanding their interaction with biological targets. Georges et al. (1989) solved the crystal structures of anticonvulsant compounds, providing insight into the interaction between structural features and biological activity. Such studies are essential for designing compounds with optimized efficacy and minimized side effects (Georges, Vercauteren, Evrard, & Durant, 1989).